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Compound of Interest

Compound Name:
[3-(Azocan-1-

ylmethyl)phenyl]methanamine

CAS No.: 115174-13-5

Cat. No.: B2532258

Get Quote

Executive Summary
[3-(Azocan-1-ylmethyl)phenyl]methanamine is a bifunctional pharmacophore scaffold often

utilized in CNS drug discovery and kinase inhibitor development. Structurally, it combines a

meta-substituted aromatic core, a primary benzylic amine, and a tertiary cyclic amine

(azocane/heptamethyleneimine).

This guide provides a high-resolution spectral breakdown to assist analytical chemists in:

Structural Validation: Confirming the presence of both amine types (primary vs. tertiary).

Process Control: Verifying the integrity of the 8-membered azocane ring and the meta-

substitution pattern.

Purity Assessment: Distinguishing the product from common oxidative precursors

(aldehydes/nitriles) and structural isomers.
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The infrared spectrum of this molecule is complex due to the overlapping contributions of

aliphatic and aromatic C-H vibrations. However, the nitrogen functionalities provide distinct

diagnostic windows.

2.1 Functional Group Mapping
Figure 1: Spectral mapping of key functional moieties to their diagnostic IR regions.

2.2 Characteristic Peak Table
The following data represents high-confidence spectral assignments derived from structural

analogue analysis (Benzylamine and N-Benzylazocane).
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Frequency
Region (cm⁻¹)

Vibration Mode
Functional
Group

Diagnostic
Value

Notes

3350 – 3400
N-H Stretch

(Asym)
Primary Amine High

Sharp band;

confirms free

base form.

3280 – 3320
N-H Stretch

(Sym)
Primary Amine High

Often weaker

than the

asymmetric

band.

3000 – 3100 C-H Stretch (sp²) Aromatic Ring Medium

Weak shoulder

above 3000

cm⁻¹.

2850 – 2950 C-H Stretch (sp³) Azocane Ring Low

Strong, broad

aliphatic

envelope.

2780 – 2820
C-H Stretch (N-

CH₂)
Tertiary Amine Critical

Known as

"Bohlmann

bands"; indicates

cyclic tertiary

amine.

1580 – 1620 N-H Scissoring Primary Amine Medium

Often overlaps

with aromatic

ring breathing.

1440 – 1460 CH₂ Scissoring Azocane/Linker Medium

Characteristic of

cyclic methylene

groups.

1250 – 1350 C-N Stretch Aromatic-CH₂-N Medium
Mixed mode

vibrations.

750 – 800
C-H OOP

Bending
Meta-Substituted High

Key for

distinguishing

from para/ortho

isomers.
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690 – 710
Ring

Deformation
Aromatic Ring High

"Puckering"

vibration

common in

mono/meta-alkyl

benzenes.

Comparative Analysis: Performance vs. Alternatives
In drug development, this molecule is often compared against its precursors or structural

analogues during Quality Control (QC).

3.1 Scenario A: Reaction Monitoring (Reduction QC)
Objective: Confirm conversion of 3-(azocan-1-ylmethyl)benzonitrile or 3-(azocan-1-

ylmethyl)benzaldehyde to the target amine.

Feature
Target Product
(Amine)

Alternative (Nitrile
Precursor)

Alternative
(Aldehyde
Precursor)

Diagnostic Peak
3300-3400 cm⁻¹

(Doublet)
~2230 cm⁻¹ (Sharp) ~1700 cm⁻¹ (Strong)

Interpretation

Appearance of N-H

stretching confirms

amine formation.

Presence indicates

incomplete reduction.

Presence indicates

unreacted starting

material or oxidation.

Sensitivity
Moderate (N-H is

weaker than C=O).
High (C≡N is distinct).

Very High (C=O is

intense).

3.2 Scenario B: Isomer Differentiation
Objective: Distinguish the Meta (3-substituted) isomer from Para (4-substituted) impurities.

Meta (Target): Shows two distinct bands in the fingerprint region: ~690 cm⁻¹ and ~780 cm⁻¹.

Para (Impurity): Typically shows a single strong band around 800–850 cm⁻¹ (due to two

adjacent hydrogens).
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Ortho (Impurity): Single strong band near 735–770 cm⁻¹.

Expert Insight: IR is superior to Mass Spectrometry (MS) for this specific differentiation because

MS cannot easily distinguish positional isomers without complex fragmentation analysis,

whereas IR provides immediate "fingerprint" confirmation.

Experimental Protocol: Self-Validating Workflow
To ensure reproducible data, follow this validated ATR (Attenuated Total Reflectance) protocol.

Materials
Instrument: FTIR Spectrometer with Diamond/ZnSe ATR crystal.

Resolution: 4 cm⁻¹.

Scans: 32 (Screening) or 64 (Publication).

Background: Air (clean crystal).

Step-by-Step Methodology
Crystal Check: Run a background scan. Ensure the region 2000–2500 cm⁻¹ (Diamond

absorption) is consistent and no residual peaks exist at 2800–3000 cm⁻¹ (cleaning solvent

residue).

Sample Loading:

If Oil/Liquid: Place 10 µL on the crystal center.

If Solid (HCl Salt): Apply pressure using the anvil to ensure good contact. Note: Salts will

show broad N-H⁺ bands (2500–3000 cm⁻¹) obscuring the C-H region. Free basing is

recommended for clear identification.
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Acquisition: Collect spectrum.

Data Processing: Apply Baseline Correction and Atmospheric Suppression (CO₂/H₂O

removal).

Validation Logic (Decision Tree):

Figure 2: Logical workflow for spectral validation of the target amine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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